2-(4-Amino-3-nitrobenzoyl)benzoic acid

• IUPAC Name: 2-(4-amino-3-nitrobenzoyl)benzoic acid
• InChI: InChI=1S/C14H10N2O5/c15-11-6-5-8(7-12(11)16(20)21)13(17)9-3-1-2-4-10(9)14(18)19/h1-7H,15H2,(H,18,19)
• InChI Key: NYGUWSCZBSDNCA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C2=CC(=C(C=C2)N)[N+](=O)[O-])C(=O)O
• Molecular Formula: C14H10N2O5
• DSSTOX Substance ID: DTXSID40239897
• Molecular Weight: 286.24 g/mol
• CAS RN: 93923-57-0

Description

2-(4-Amino-3-nitrobenzoyl)benzoic acid is an organic compound that has been widely used in scientific research for various purposes. It is also known as ANB-NH2 and is a member of the family of benzamides. This compound is a yellow crystalline solid that is soluble in water, ethanol, and other organic solvents. The molecular formula of ANB-NH2 is C14H10N2O5.

Mechanism of Action

The mechanism of action of ANB-NH2 is based on its ability to act as a substrate for enzymes. When ANB-NH2 is cleaved by an enzyme, it releases a fluorescent molecule that can be detected using spectroscopy. This property makes ANB-NH2 a valuable tool for studying enzyme kinetics and activity.
Biochemical and Physiological Effects:
ANB-NH2 has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as chymotrypsin and trypsin. It has also been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of ANB-NH2 is its versatility in scientific research. It can be used in a variety of experiments, from enzyme kinetics to drug discovery. However, one limitation of ANB-NH2 is its relatively high cost compared to other fluorescent probes.

Future Directions

There are many potential future directions for the use of ANB-NH2 in scientific research. One area of interest is the development of new fluorescent probes based on ANB-NH2. Another potential direction is the use of ANB-NH2 in drug discovery, particularly in the development of new protease inhibitors. Additionally, ANB-NH2 could be used in the development of new diagnostic tools for diseases such as cancer and Alzheimer's disease.

Scientific Research Applications

ANB-NH2 has been widely used in scientific research for various purposes. One of its primary applications is in the field of biochemistry, where it is used as a substrate for enzymes such as proteases, peptidases, and esterases. It is also used as a fluorescent probe for the detection of protease activity.

Synthesis routes and methods I

Procedure details

A solution of 2-(4-chloro-3-nitrobenzoyl)benzoic acid (5.0 g, 16.36 mmol) was heated to reflux in 28-30% aq. ammonium hydroxide (100 mL) for 18 h. The solution was cooled to room temperature followed by addition of 6N aq. hydrochloric acid until pH to 7. The precipitated yellow solid was collected by filtration and washed with water then dried in vacuo to provide 2-[(4-amino-3-nitrophenyl)carbonyl]benzoic acid (4.60 g, 98%). MS (EI) for C14H10N2O5: 288 (MH+).

Synthesis routes and methods II

Procedure details

A solution of 2-(4-chloro-3-nitrobenzoyl)benzoic acid (38.5 g, 0.126 mol) in ammonium hydroxide (33% wt, 200 mL) was heated to a gentle reflux and stirred for 24 h. An additional ammonium hydroxide (200 mL) was added every 5 h within the 24 h reaction time period. The reaction mixture was cooled to room temperature and was added 6N aqueous hydrochloric acid until pH reached 2. The precipitated yellow solid was collected by filtration and washed with water then dried in vacuo to provide 2-[(4-amino-3-nitrophenyl)carbonyl]benzoic acid (38.8 g, 95%). 1H NMR (400 MHz, CD3OD): 8.27 (d, 1H), 8.11 (d, 1H), 7.80 (dd, 1H), 7.72 (td, 1H), 7.65 (td, 1H), 7.39 (d, 1H), 7.01 (d, 1H); MS (EI) for C14H10N2O5: 309 (MNa+).

Synthesis routes and methods III

Procedure details

A solution of 2-(4-chloro-3-nitrobenzoyl)benzoic acid (75 g, 0.25 mol) in ammonium hydroxide 28% (250 mL) was heated to 85° C. for four days. Additions of ammonium hydroxide 28% (80 ml) were made three times daily. The solution was partially concentrated in-vacuo, then cooled in an ice bath. To the solution was added 6N hydrochloric acid until the pH became weakly acidic. The solid which formed was collected by vacuum filtration, washed twice with water (250 mL) and dried to afford 2-(4-amino-3-nitrobenzoyl)benzoic acid (72 g, 100%) as a yellow solid. 1H NMR (400 MHz, d6-DMSO): 8.09 (br s, 3H), 7.99 (d, 1H), 7.75-7.58 (m, 3H), 7.40 (d, 1H), 7.09 (d, 1H); MS (EI) for C14H10N2O4: 309 (MNa+)